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Compound of Interest

Compound Name: 4-Hydroxyantipyrine

Cat. No.: B057837

An In-depth Technical Guide to 4-
Hydroxyantipyrine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxyantipyrine, a primary
metabolite of the analgesic and antipyretic drug antipyrine. This document details its chemical
properties, metabolic pathways, and its application in drug metabolism research, particularly as
a probe for cytochrome P450 enzyme activity. Detailed experimental protocols for its analysis
are also provided.

Core Properties of 4-Hydroxyantipyrine

4-Hydroxyantipyrine is a key metabolite in the biotransformation of antipyrine. Its
guantification is crucial for pharmacokinetic and pharmacodynamic studies.
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Property Value Reference
CAS Number 1672-63-5 [1]
Molecular Formula C11H12N202 [1]
Molecular Weight 204.22 g/mol [1]

4-hydroxy-1,5-dimethyl-2-
IUPAC Name [1]
phenylpyrazol-3-one

Metabolic Pathway of Antipyrine

Antipyrine undergoes extensive metabolism in the liver, primarily mediated by the cytochrome
P450 (CYP) enzyme system, to form several metabolites. The formation of 4-
Hydroxyantipyrine is a major metabolic route.
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Start: Human Plasma Sample

Protein Precipitation
(e.g., with acetonitrile)

Centrifugation

Supernatant Transfer

Injection into HPLC System

Chromatographic Separation
(C18 column)

UV Detection

Data Analysis and Quantification

End: 4-Hydroxyantipyrine
Concentration
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Start: Thaw Human
Liver Microsomes & Reagents

Prepare Incubation Mixture
(Microsomes, Buffer, Antipyrine)

Pre-incubate at 37°C

Initiate Reaction
(Add NADPH)

Incubate at 37°C with Agitation

Terminate Reaction
(Add Acetonitrile)

Sample Processing
(Centrifugation, Supernatant Transfer)

LC-MS/MS Analysis

End: Metabolite Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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